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Compound of Interest

Compound Name: 1-(2-Bromobenzyl)piperidine

Cat. No.: B073349

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
brominated aromatic compounds. These compounds, while integral to various research and
development applications, present potential hazards that necessitate strict adherence to safety
protocols. This document outlines the toxicological properties, handling procedures, emergency
response, and disposal methods for this class of chemicals to ensure a safe laboratory
environment.

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for representative brominated aromatic
compounds. This information is essential for conducting thorough risk assessments prior to

handling these substances.

Table 1: Physical Properties of Selected Brominated Aromatic Compounds
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Molecular . o
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
Bromobenze
108-86-1 CeHsBr 157.01 -30.7 156
ne
2-
95-56-7 CeHsBro 173.01 5.6 194
Bromophenol
3-
591-20-8 CsHsBroO 173.01 33 236
Bromophenol
4-
106-41-2 CeHsBro 173.01 66.4 238
Bromophenol
2-
- 615-36-1 CsHeBrN 172.02 32 229
Bromoaniline
3-
» 591-19-5 CeHsBIrN 172.02 18.5 251
Bromoaniline
4-
- 106-40-1 CsHeBrN 172.02 60 230
Bromoaniline
Data sourced from PubChem.[1][2][3][4][5][6]
Table 2: Toxicological Data for Selected Brominated Aromatic Compounds
Oral LD50 OSHA PEL (8- NIOSH REL ACGIH TLV (8-
Compound
(Rat) hr TWA) (10-hr TWA) hr TWA)
Bromine 2600 mg/kg 0.1 ppm 0.1 ppm 0.1 ppm
Bromobenzene 2383 mg/kg Not Established Not Established Not Established
Phenol 317 mg/kg 5 ppm 5 ppm 5 ppm
N ~1000 mg/kg ] ] ]
4-Bromoaniline ) Not Established Not Established Not Established
(rat/mice)
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Note: Exposure limits for many specific brominated aromatic compounds have not been
established. In such cases, it is prudent to handle them as highly toxic substances and
minimize exposure. Data sourced from NIOSH, PubChem, and other safety documents.[7][8][9]
[10]

Health Hazards and Mechanisms of Toxicity

Brominated aromatic compounds can exert a range of toxic effects. Polybrominated diphenyl
ethers (PBDES), a prominent class of brominated flame retardants, are known endocrine
disruptors and developmental neurotoxicants.[11][12] Their mechanisms of toxicity often
involve interference with hormonal signaling pathways and induction of oxidative stress.

Endocrine Disruption by Brominated Flame Retardants

Many brominated flame retardants (BFRs) can interfere with the endocrine system, particularly
thyroid hormone signaling.[13][14] This disruption can occur through various mechanisms,
including binding to thyroid hormone transport proteins and altering the metabolism of thyroid
hormones.[11]
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Endocrine Disruption Pathway of BFRs

Neurotoxicity of Polybrominated Diphenyl Ethers
(PBDES)

PBDEs have been shown to be neurotoxic, particularly during development.[15] The
mechanisms underlying their neurotoxicity are multifaceted and can involve direct effects on

neuronal cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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